Cas no 1289188-03-9 (8-Bromo-1-methyl-3H-imidazo[4,5-c]quinolin-2-one)

8-Bromo-1-methyl-3H-imidazo[4,5-c]quinolin-2-one structure
1289188-03-9 structure
Product Name:8-Bromo-1-methyl-3H-imidazo[4,5-c]quinolin-2-one
CAS No:1289188-03-9
MF:C11H8BrN3O
MW:278.104721069336
CID:4693033
Update Time:2023-08-14

8-Bromo-1-methyl-3H-imidazo[4,5-c]quinolin-2-one Chemical and Physical Properties

Names and Identifiers

    • WQJCBGBMQBKVGX-UHFFFAOYSA-N
    • 2H-Imidazo[4,5-c]quinolin-2-one,8-bromo-1,3-dihydro-1-methyl-
    • 8-bromo-1-methyl-1H-imidazo[4,5-c]quinolin-2(3H)-one
    • 2H-Imidazo[4,5-c]quinolin-2-one, 8-bromo-1,3-dihydro-1-methyl-
    • 8-Bromo-1-methyl-3H-imidazo[4,5-c]quinolin-2-one
    • Inchi: 1S/C11H8BrN3O/c1-15-10-7-4-6(12)2-3-8(7)13-5-9(10)14-11(15)16/h2-5H,1H3,(H,14,16)
    • InChI Key: WQJCBGBMQBKVGX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C1=C(C=N2)NC(N1C)=O

Computed Properties

  • Exact Mass: 276.985
  • Monoisotopic Mass: 276.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.2
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